Cas no 1393823-02-3 (Lithium triisopropoxy(thiazol-2-yl)borate)

• Product Name: Lithium triisopropoxy(thiazol-2-yl)borate
• CAS No: 1393823-02-3
• MF: C₁₂H₂₃BLiNO₃S
• MW: 279.132922410965
• MDL: MFCD16872058
• CID: 3160759
• PubChem ID: 56737694
• Update Time: 2025-05-20

Lithium triisopropoxy(thiazol-2-yl)borate Chemical and Physical Properties

Names and Identifiers

• LITHIUM(THIAZOL-2-YL)TRIISOPROPOXYBORATE
• Lithium triisopropoxy(thiazol-2-yl)borate
• LITHIUM(1+) TRIISOPROPOXY(1,3-THIAZOL-2-YL)BORANUIDE
• lithium;tri(propan-2-yloxy)-(1,3-thiazol-2-yl)boranuide
• CS-16239
• EN300-212760
• Lithiumtriisopropoxy(thiazol-2-yl)borate
• D75543
• lithium(1+) ion tris(propan-2-yloxy)(1,3-thiazol-2-yl)boranuide
• AKOS015968580
• Lithium triisopropoxy(thiazol-2-yl)boranuide
• CS-0094235
• MFCD16872058
• LITHIUM (THIAZOL-2-YL)TRIISOPROPOXYBORATE
• 1393823-02-3
• 971-180-4
• TFC82302
• Lithium(1+) tris(propan-2-yloxy)(1,3-thiazol-2-yl)boranuide

• MDL： MFCD16872058
• Inchi： 1S/C12H23BNO3S.Li/c1-9(2)15-13(16-10(3)4,17-11(5)6)12-14-7-8-18-12;/h7-11H,1-6H3;/q-1;+1
• InChI Key： XGZVFXHXFXYOQK-UHFFFAOYSA-N
• SMILES： S1C=CN=C1[B-](OC(C)C)(OC(C)C)OC(C)C.[Li+]

Computed Properties

• Exact Mass: 279.16500
• Monoisotopic Mass: 279.1651734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 68.82000
• LogP: 2.56400

Lithium triisopropoxy(thiazol-2-yl)borate Security Information

• Storage Condition：Sealed in dry,Room Temperature

Additional information on Lithium triisopropoxy(thiazol-2-yl)borate

Introduction to Lithium triisopropoxy(thiazol-2-yl)borate (CAS No. 1393823-02-3)

Lithium triisopropoxy(thiazol-2-yl)borate, with the chemical formula Li(OiPr)₃(BThz), is a specialized organoboron compound that has garnered significant attention in the field of synthetic chemistry and materials science. This compound, identified by its CAS number 1393823-02-3, is particularly noted for its unique structural and electronic properties, which make it a valuable reagent in various chemical transformations. The presence of both lithium and boron atoms in its structure endows it with the ability to participate in a wide range of reactions, including cross-coupling reactions, polymerization processes, and the synthesis of advanced materials.

The< strong>Lithium triisopropoxy(thiazol-2-yl)borate molecule consists of a lithium center coordinated to three isopropoxy groups and a boron center linked to a thiazole ring. This distinctive arrangement not only imparts stability to the compound but also enhances its reactivity in specific chemical environments. The thiazole moiety, in particular, is known for its role in medicinal chemistry and material science due to its ability to interact with biological systems and contribute to the development of functional materials.

In recent years, there has been a growing interest in the applications of Lithium triisopropoxy(thiazol-2-yl)borate in organic synthesis. One of the most notable areas of research involves its use as a catalyst or co-catalyst in cross-coupling reactions, which are fundamental transformations in modern synthetic chemistry. These reactions allow for the formation of carbon-carbon bonds between organic fragments, enabling the construction of complex molecular architectures. The lithium and boron components of this compound have been shown to facilitate such reactions by stabilizing reactive intermediates and promoting efficient bond formation.

Furthermore, the< strong>Lithium triisopropoxy(thiazol-2-yl)borate has found applications in the synthesis of polymers and advanced materials. Its ability to act as a ligand or catalyst precursor makes it useful in polymerization processes where precise control over molecular weight and architecture is required. The thiazole ring can also contribute to the thermal and chemical stability of polymers, making them suitable for high-performance applications.

Recent studies have also explored the potential of Lithium triisopropoxy(thiazol-2-yl)borate in the field of medicinal chemistry. The thiazole scaffold is a well-known pharmacophore found in numerous bioactive compounds, including antibiotics and antifungal agents. By incorporating this moiety into organoboron compounds like< strong>Lithium triisopropoxy(thiazol-2-yl)borate, researchers aim to develop new therapeutic agents with enhanced biological activity. Preliminary studies suggest that derivatives of this compound may exhibit promising properties as pharmacological tools.

The synthesis of< strong>Lithium triisopropoxy(thiazol-2-yl)borate typically involves multi-step organic transformations that require careful control over reaction conditions. The use of high-purity starting materials and inert atmospheres is essential to ensure optimal yields and minimize side reactions. Advanced synthetic techniques, such as transition-metal catalysis and organometallic chemistry, are often employed to achieve high selectivity and efficiency in the preparation process.

In conclusion, Lithium triisopropoxy(thiazol-2-yl)borate (CAS No. 1393823-02-3) is a versatile organoboron compound with significant potential in synthetic chemistry, materials science, and medicinal chemistry. Its unique structural features and reactivity make it a valuable tool for researchers working on complex molecular transformations, advanced materials, and drug discovery. As our understanding of its properties continues to grow, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.